2-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(3-methoxyphenyl)acetamide oxalate

• IUPAC Name: 2-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-N-(3-methoxyphenyl)acetamide;oxalic acid
• InChI: InChI=1S/C23H25FN4O2S.C2H2O4/c1-30-20-4-2-3-19(13-20)25-22(29)14-27-9-11-28(12-10-27)15-23-26-21(16-31-23)17-5-7-18(24)8-6-17;3-1(4)2(5)6/h2-8,13,16H,9-12,14-15H2,1H3,(H,25,29);(H,3,4)(H,5,6)
• InChI Key: AMHHFNLKMGQAKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2CCN(CC2)CC3=NC(=CS3)C4=CC=C(C=C4)F.C(=O)(C(=O)O)O
• Molecular Formula: C25H27FN4O6S
• Molecular Weight: 530.6 g/mol
• CAS No.: 1216408-37-5

Description

2-(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(3-methoxyphenyl)acetamide oxalate is a useful research compound. Its molecular formula is C25H27FN4O6S and its molecular weight is 530.57. The purity is usually 95%.
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Scientific Research Applications

Microwave Assisted Synthesis and Biological Activities

Research involving the synthesis of norfloxacin derivatives, including those with thiazole or thiazolidin moieties, has shown significant antimicrobial activities. Compounds derived from 1-(2-methoxyphenyl)piperazine exhibited excellent antimicrobial and antiurease activities, suggesting potential applications in developing new antibiotics or treatments for urease-related conditions (Menteşe et al., 2013).

Antitumor Activities

A series of 1-phenyl-4-substituted phthalazine derivatives were synthesized and evaluated for antiproliferative activity, demonstrating good antitumor activities. Some compounds exhibited better antitumor activities than 5-fluorouracil against human esophageal cancer cells, indicating their potential as efficient and economical antitumor drugs (Xin et al., 2018).

VEGFR-2-TK Inhibition and Antiproliferative Activity

Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity were synthesized. These compounds showed higher cytotoxic activity than staurosporine against breast cancer T-47D cell line and exhibited VEGFR-2 inhibitory activity comparable to sorafenib. This highlights their promise as antiproliferative agents requiring further optimization (Hassan et al., 2021).

Antibacterial Activities of Novel Oxazolidinones

The design and synthesis of novel piperazinylaryloxazolidinones with heteroaryl groups evaluated for their in vitro antibacterial activities showed superior activities than linezolid, including against linezolid-resistant Staphylococcus aureus strains. This suggests their potential as new antibacterial agents (Srivastava et al., 2008).